Cas no 477534-99-9 (2,3,5-Triiodobenzaldehyde)

• Product Name: 2,3,5-Triiodobenzaldehyde
• CAS No: 477534-99-9
• MF: C₇H₃I₃O
• MW: 483.811538934708
• MDL: MFCD08703354
• CID: 2645977
• PubChem ID: 53898080
• Update Time: 2025-05-26

2,3,5-Triiodobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Triiodobenzaldehyde
• Benzaldehyde, 2,3,5-triiodo-
• BBL103277
• STL557087
• W17703
• SCHEMBL6900249
• 477534-99-9
• MS-20592
• C7H3I3O
• AKOS025212250
• CS-0059758
• MFCD08703354

• MDL： MFCD08703354
• Inchi： 1S/C7H3I3O/c8-5-1-4(3-11)7(10)6(9)2-5/h1-3H
• InChI Key： ROJLASMOZHOOOX-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=CC=1C=O)I)I

Computed Properties

• Exact Mass: 483.7318g/mol
• Monoisotopic Mass: 483.7318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 2.891±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 134-138 ºC
• Solubility: Almost insoluble (0.068 g/l) (25 º C),

Additional information on 2,3,5-Triiodobenzaldehyde

Recent Advances in the Study of 2,3,5-Triiodobenzaldehyde (CAS: 477534-99-9) and Its Applications in Chemical Biology and Medicine

2,3,5-Triiodobenzaldehyde (CAS: 477534-99-9) is a halogenated aromatic aldehyde that has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its three iodine substituents on the benzene ring, serves as a versatile intermediate in organic synthesis and has been explored for its role in the development of novel therapeutic agents and diagnostic tools. The present research briefing aims to provide a comprehensive overview of the latest findings related to 2,3,5-Triiodobenzaldehyde, focusing on its synthesis, reactivity, and biological applications.

Recent studies have highlighted the utility of 2,3,5-Triiodobenzaldehyde as a building block for the synthesis of more complex molecules. For instance, its aldehyde group can undergo various condensation reactions, enabling the formation of Schiff bases, which are of interest in medicinal chemistry due to their diverse biological activities. Additionally, the presence of iodine atoms offers opportunities for further functionalization through halogen bonding or cross-coupling reactions, making this compound a valuable scaffold in drug discovery. Researchers have also investigated its potential as a precursor for radiopharmaceuticals, leveraging the iodine isotopes for imaging and therapeutic purposes.

In the context of biological applications, 2,3,5-Triiodobenzaldehyde has been studied for its antimicrobial and anticancer properties. Preliminary in vitro assays have demonstrated its efficacy against a range of bacterial and fungal pathogens, suggesting its potential as a lead compound for the development of new antimicrobial agents. Furthermore, its ability to modulate cellular pathways involved in apoptosis and proliferation has sparked interest in its use as an anticancer agent. Ongoing research is focused on elucidating the mechanistic underpinnings of these effects and optimizing the compound's pharmacokinetic profile for therapeutic use.

Another promising area of research involves the use of 2,3,5-Triiodobenzaldehyde in diagnostic imaging. The iodine atoms in the molecule make it a suitable candidate for X-ray contrast agents, and recent studies have explored its incorporation into nanoparticles and other delivery systems to enhance imaging resolution and specificity. These advancements hold promise for improving the detection and monitoring of diseases such as cancer and cardiovascular disorders.

Despite these promising developments, challenges remain in the widespread adoption of 2,3,5-Triiodobenzaldehyde in clinical and industrial settings. Issues such as solubility, stability, and toxicity need to be addressed through further research and optimization. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and fully realize the potential of this compound.

In conclusion, 2,3,5-Triiodobenzaldehyde (CAS: 477534-99-9) represents a multifaceted compound with significant potential in chemical biology and medicine. Its unique structural features and reactivity profile make it a valuable tool for synthetic chemistry, while its biological activities and imaging capabilities open new avenues for therapeutic and diagnostic applications. Continued research and development in this area are expected to yield innovative solutions to pressing medical challenges, underscoring the importance of this compound in advancing the field of biomedicine.